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Compound of Interest

Compound Name: OPN expression inhibitor 1

Cat. No.: B15606983 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
OPN Expression Inhibitor 1, also identified as Compound 11, is a derivative of a DHA ether

containing a 1,2,3-triazole ring.[1][2] This small molecule effectively suppresses the expression

of Osteopontin (OPN), a secreted phosphoprotein implicated in cancer progression and

metastasis.[1][3][4] Due to its targeted action, this inhibitor is a valuable tool for research in

oncology, particularly in studies involving breast cancer cell metastasis.[3][4] Proper

preparation of a stable, concentrated stock solution is the first critical step for ensuring

reproducible and reliable results in downstream in vitro and in vivo experiments. This document

provides a detailed protocol for the preparation, storage, and handling of OPN Expression
Inhibitor 1 stock solutions.

Chemical Properties and Solubility
Summarized below are the key physical and chemical properties for OPN Expression
Inhibitor 1. Data has been compiled from various suppliers and literature.[1][2][3][5]
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Property Value

Synonyms OPN-expression inhibitor 1, Compound 11

CAS Number 2257492-95-6[1][3][5]

Molecular Formula C₂₅H₃₃N₃O₅[1][5]

Molecular Weight 455.55 g/mol [1][3]

Appearance White to yellow solid powder[3][6]

Solubility (DMSO) ≥80 mg/mL (≥175.61 mM)[3]

Solubility (Ethanol) 45 mg/mL (98.78 mM)[2]

Solubility (Water) Insoluble[2]

Purity >98% (batch-specific)[5]

Mechanism of Action: OPN Signaling
Osteopontin (OPN) is a secreted cytokine that interacts with cell surface receptors, primarily

integrins (e.g., αvβ3) and CD44.[7][8] This interaction triggers a cascade of intracellular

signaling pathways, including PI3K/Akt and MAPK, which are crucial for promoting cell survival,

proliferation, migration, and invasion in cancer cells.[8][9] OPN Expression Inhibitor 1
functions by reducing the cellular expression of OPN, thereby preventing its secretion and

subsequent activation of these downstream oncogenic pathways.
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Simplified OPN-Mediated Signaling Pathway
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Figure 1: OPN Expression Inhibitor 1 blocks the expression of the SPP1 gene.

Experimental Protocol: Preparation of 10 mM Stock
Solution
This protocol describes the preparation of a 10 mM stock solution of OPN Expression
Inhibitor 1 in DMSO.

Materials and Equipment
OPN Expression Inhibitor 1 (solid powder)

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Analytical balance (readable to 0.01 mg)
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Microcentrifuge tubes or amber glass vials

Sterile, low-retention polypropylene conical tubes (e.g., 15 mL)

Calibrated micropipettes and sterile tips

Vortex mixer

Sonicator (water bath)

Personal Protective Equipment (PPE): lab coat, safety glasses, chemical-resistant gloves

Safety Precautions
OPN Expression Inhibitor 1 is for research use only. The toxicological properties have not

been fully investigated.

Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.

DMSO is a potent solvent that can facilitate the absorption of chemicals through the skin.

Always wear gloves and avoid direct contact.

Consult the Safety Data Sheet (SDS) for the compound and all reagents before starting.

Stock Solution Calculation
To prepare a stock solution of a specific molarity, use the following formula:

Mass (mg) = Desired Concentration (mM) × Final Volume (mL) × Molecular Weight ( g/mol )

Example Calculation for 1 mL of 10 mM stock:

Mass (mg) = 10 mM × 1 mL × 455.55 g/mol

Mass (mg) = 4.56 mg

It is recommended to prepare a volume of at least 1 mL to ensure accurate weighing. If your

balance is not sensitive enough for ~5 mg, weigh a larger mass (e.g., 10 mg) and adjust the

solvent volume accordingly.
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Step-by-Step Protocol
Preparation: Allow the vial of OPN Expression Inhibitor 1 powder to equilibrate to room

temperature for 15-20 minutes before opening to prevent condensation.

Weighing: Tare a sterile microcentrifuge tube or vial on the analytical balance. Carefully

weigh the desired amount of the inhibitor powder (e.g., 4.56 mg) and transfer it into the tared

tube.

Solubilization: Using a calibrated micropipette, add the calculated volume of fresh,

anhydrous DMSO to the tube containing the powder. For 4.56 mg, add 1.0 mL of DMSO.

Dissolution: Cap the tube securely and vortex for 1-2 minutes. If the solid does not fully

dissolve, sonicate the tube in a water bath for 5-10 minutes until the solution is clear.[3] A

gentle warming to 37°C may also aid dissolution.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile, low-retention

microcentrifuge tubes.[1][4]

Labeling: Clearly label each aliquot with the compound name, concentration (10 mM),

solvent (DMSO), and the date of preparation.

Storage: Store the aliquots in a freezer at -80°C for long-term stability (up to 1 year) or at

-20°C for shorter-term use (up to 1 month).[3][4] The solid powder should be stored at -20°C

for up to 3 years.[1][3]
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Workflow for Stock Solution Preparation
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Figure 2: Step-by-step workflow for preparing OPN Expression Inhibitor 1 stock.

Final Working Solution
When preparing a final working solution for cell culture, dilute the DMSO stock solution directly

into the culture medium. Ensure the final concentration of DMSO in the medium is non-toxic to

the cells, typically below 0.5% and ideally ≤0.1%. Always prepare a vehicle control (medium

with the same final concentration of DMSO) to run in parallel in your experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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